Cas no 2229124-94-9 (tert-butyl N-2-amino-1-(5-methoxypyridin-2-yl)ethylcarbamate)

• Product Name: tert-butyl N-2-amino-1-(5-methoxypyridin-2-yl)ethylcarbamate
• CAS No: 2229124-94-9
• MF: C₁₃H₂₁N₃O₃
• MW: 267.32414317131
• CID: 5943544
• PubChem ID: 165712059
• Update Time: 2025-05-23

tert-butyl N-2-amino-1-(5-methoxypyridin-2-yl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-amino-1-(5-methoxypyridin-2-yl)ethylcarbamate
• 2229124-94-9
• EN300-1872367
• tert-butyl N-[2-amino-1-(5-methoxypyridin-2-yl)ethyl]carbamate

• Inchi： 1S/C13H21N3O3/c1-13(2,3)19-12(17)16-11(7-14)10-6-5-9(18-4)8-15-10/h5-6,8,11H,7,14H2,1-4H3,(H,16,17)
• InChI Key： RYDYXPNREWVEES-UHFFFAOYSA-N
• SMILES： O(C(NC(C1C=CC(=CN=1)OC)CN)=O)C(C)(C)C

Computed Properties

• Exact Mass: 267.15829154g/mol
• Monoisotopic Mass: 267.15829154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 86.5Ų

Additional information on tert-butyl N-2-amino-1-(5-methoxypyridin-2-yl)ethylcarbamate

Comprehensive Overview of tert-butyl N-2-amino-1-(5-methoxypyridin-2-yl)ethylcarbamate (CAS No. 2229124-94-9)

The compound tert-butyl N-2-amino-1-(5-methoxypyridin-2-yl)ethylcarbamate (CAS No. 2229124-94-9) is a specialized organic molecule widely utilized in pharmaceutical research and fine chemical synthesis. Its unique structure, featuring a 5-methoxypyridin-2-yl moiety and a tert-butyl carbamate protecting group, makes it a valuable intermediate in the development of bioactive molecules. Researchers and chemists frequently explore this compound for its potential applications in drug discovery, particularly in the design of kinase inhibitors and other targeted therapies.

In recent years, the demand for tert-butyl N-2-amino-1-(5-methoxypyridin-2-yl)ethylcarbamate has surged due to its relevance in small molecule drug development. With the growing emphasis on precision medicine and personalized therapies, this compound has garnered attention for its role in synthesizing novel pharmaceutical intermediates. Its CAS No. 2229124-94-9 is often searched in academic databases and chemical catalogs, reflecting its importance in modern organic chemistry.

One of the key advantages of this compound lies in its carbamate protection strategy, which is critical for stabilizing reactive amino groups during multi-step syntheses. The tert-butyl group provides excellent steric shielding, ensuring high yields and purity in downstream reactions. Additionally, the 5-methoxypyridine ring contributes to the molecule's solubility and bioavailability, making it a preferred choice for medicinal chemistry projects.

From an industrial perspective, tert-butyl N-2-amino-1-(5-methoxypyridin-2-yl)ethylcarbamate is synthesized under controlled conditions to meet the stringent requirements of GMP-compliant production. Manufacturers emphasize scalability and reproducibility, catering to the needs of contract research organizations (CROs) and pharmaceutical companies. The compound's CAS No. 2229124-94-9 is frequently referenced in patent literature, highlighting its utility in proprietary drug formulations.

Environmental and regulatory considerations also play a significant role in the handling of this compound. While it is not classified as hazardous, proper storage conditions—such as protection from moisture and light—are essential to maintain its stability. Researchers often inquire about the shelf life and storage recommendations for tert-butyl N-2-amino-1-(5-methoxypyridin-2-yl)ethylcarbamate, underscoring the need for detailed technical documentation.

In conclusion, tert-butyl N-2-amino-1-(5-methoxypyridin-2-yl)ethylcarbamate (CAS No. 2229124-94-9) represents a critical building block in contemporary chemical research. Its versatility, combined with its applications in drug discovery and organic synthesis, ensures its continued relevance in scientific and industrial settings. As the field of medicinal chemistry evolves, this compound is poised to remain a focal point for innovation and development.